Cas no 2229381-53-5 (4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene
• CAS No: 2229381-53-5
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6129407
• PubChem ID: 165789525
• Update Time: 2025-06-11

4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene
• 2229381-53-5
• EN300-1907999

• Inchi： 1S/C10H10BrNO3/c1-7(6-11)8-3-4-10(15-2)9(5-8)12(13)14/h3-5H,1,6H2,2H3
• InChI Key： XUDDGWZLNVIZSE-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene

Introduction to 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene (CAS No. 2229381-53-5)

4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene, identified by the CAS number 2229381-53-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic nitro compound features a unique structural motif that has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of both a brominated alkene and a methoxy-substituted nitrobenzene ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene consists of a benzene ring substituted with a nitro group at the 2-position and a methoxy group at the 1-position. The 3-position of the propenyl side chain is brominated, which introduces electrophilic and nucleophilic sites for further functionalization. This dual functionality has been exploited in various synthetic pathways, particularly in the development of biologically active compounds.

In recent years, the compound has been studied for its role in the synthesis of pharmacologically relevant molecules. The nitro group, while traditionally associated with explosive materials, plays a crucial role in medicinal chemistry as a versatile handle for further derivatization. Reduction of the nitro group can yield amino compounds, which are common motifs in drug design. Additionally, the bromine atom on the propenyl side chain allows for cross-coupling reactions such as Suzuki or Heck couplings, enabling the introduction of aryl or heteroaryl groups into the molecule.

One of the most compelling aspects of 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene is its utility in constructing heterocyclic scaffolds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. Researchers have leveraged this compound to synthesize derivatives with potential applications in treating neurological disorders, infectious diseases, and cancer. The methoxy group, in particular, has been shown to enhance solubility and metabolic stability, key factors in drug development.

Recent advancements in computational chemistry have further highlighted the importance of 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene. Molecular modeling studies suggest that this compound can serve as a scaffold for designing small molecules that interact with specific biological targets. For instance, its structure resembles several known bioactive compounds, indicating potential therapeutic efficacy. The ability to predict binding affinities and optimize molecular properties using computational tools has accelerated the discovery process significantly.

The synthesis of 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve nitration followed by bromination and subsequent functionalization of the propenyl side chain. These steps require careful control of reaction conditions to avoid unwanted side products. Advances in green chemistry have also led to more sustainable methods for producing this compound, emphasizing the importance of environmental considerations in chemical synthesis.

In conclusion, 4-(3-bromoprop-1-en-2-yl)-1-methoxy-2-nitrobenzene (CAS No. 2229381-53-5) represents a fascinating compound with broad applications in pharmaceutical research and organic synthesis. Its unique structural features make it a valuable building block for developing new drugs and materials. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.